1-(3-Hydroxypropyl)-5-aminotetrazole
Cat. No. B8407942
M. Wt: 143.15 g/mol
InChI Key: JADJZXIVVHKJNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04460584
Procedure details
5-Aminotetrazole (2.1 g.) and 3-chloropropanol (2.1 ml.) were added to aqueous sodium hydroxide (1 g. in 20 ml.) and the mixture heated at 90° for 18 hours. The resulting solution was evaporated and the residue extracted with hot EtOH. The EtOH extracts were evaporated and the residue extracted with EtOAc to give a colourless oil which was a mixture of isomers. These were separated on a column of silica gel using EtOAc/MeOH/aqueous ammonia (s.g. 0.880) 6:1:1 v/v/v as eluant to give 1-(3-hydroxypropyl-5-aminotetrazole as a white solid (0.2 g.) and 2-(3-hydroxypropyl-5-aminotetrazole as a gum (1.0 g.).
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][C:2]1[NH:6][N:5]=[N:4][N:3]=1.Cl[CH2:8][CH2:9][CH2:10][OH:11]>[OH-].[Na+]>[OH:11][CH2:10][CH2:9][CH2:8][N:3]1[C:2]([NH2:1])=[N:6][N:5]=[N:4]1 |f:2.3|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
2.1 g
|
|
Type
|
reactant
|
|
Smiles
|
NC1=NN=NN1
|
|
Name
|
|
|
Quantity
|
2.1 mL
|
|
Type
|
reactant
|
|
Smiles
|
ClCCCO
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
[OH-].[Na+]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
the mixture heated at 90° for 18 hours
|
|
Duration
|
18 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting solution was evaporated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the residue extracted with hot EtOH
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The EtOH extracts were evaporated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the residue extracted with EtOAc
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give a colourless oil which
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
a mixture of isomers
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
These were separated on a column of silica gel
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCCCN1N=NN=C1N
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
